molecular formula C14H18O4 B8534042 (2-Acetylphenoxy)butanoic acid, ethyl ester

(2-Acetylphenoxy)butanoic acid, ethyl ester

Cat. No.: B8534042
M. Wt: 250.29 g/mol
InChI Key: QPFNPHZHXXINRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Acetylphenoxy)butanoic acid, ethyl ester is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H18O4

Molecular Weight

250.29 g/mol

IUPAC Name

ethyl 2-(2-acetylphenoxy)butanoate

InChI

InChI=1S/C14H18O4/c1-4-12(14(16)17-5-2)18-13-9-7-6-8-11(13)10(3)15/h6-9,12H,4-5H2,1-3H3

InChI Key

QPFNPHZHXXINRC-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)OCC)OC1=CC=CC=C1C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Acetylphenol (1 g, 7.34 mmol) is treated with 1.79 g (9.18 mmol) of ethyl 4-bromobutyrate, 3.55 g (25.71 mmol) of potassium carbonate and a catalytic amount (11 mg, 0.07 mmol) of sodium iodide as described in Preparation 3 to give 1.84 g of (2-acetylphenoxy)butyric acid, ethyl ester as a light yellow oil which solidified upon standing: m.p. 43°-45° C.; The 1H NMR (300 MHz, CDCl3) is consistent with the desired product; IR (neat) 1730, 1660, 1600 cm-1 ; MS (CI) m/e 251 (M+H), 232, 205.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.79 g
Type
reactant
Reaction Step One
Quantity
3.55 g
Type
reactant
Reaction Step One
Quantity
11 mg
Type
catalyst
Reaction Step Two

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